Cas no 1250116-60-9 (2-chloro-4-(2,2-dimethylpropyl)aminobenzamide)
2-chloro-4-(2,2-dimethylpropyl)aminobenzamide Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide
- Benzamide, 2-chloro-4-[(2,2-dimethylpropyl)amino]-
- 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide
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- MDL: MFCD14625244
- Inchi: 1S/C12H17ClN2O/c1-12(2,3)7-15-8-4-5-9(11(14)16)10(13)6-8/h4-6,15H,7H2,1-3H3,(H2,14,16)
- InChI Key: HVMABOGZTVOOOX-UHFFFAOYSA-N
- SMILES: C(N)(=O)C1=CC=C(NCC(C)(C)C)C=C1Cl
2-chloro-4-(2,2-dimethylpropyl)aminobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T776103-10mg |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776103-50mg |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T776103-100mg |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 100mg |
$ 275.00 | 2022-06-02 | ||
| Enamine | EN300-83336-0.05g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 0.05g |
$168.0 | 2025-02-20 | |
| Enamine | EN300-83336-0.1g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 0.1g |
$252.0 | 2025-02-20 | |
| Enamine | EN300-83336-0.25g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 0.25g |
$361.0 | 2025-02-20 | |
| Enamine | EN300-83336-0.5g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 0.5g |
$569.0 | 2025-02-20 | |
| Enamine | EN300-83336-1.0g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 1.0g |
$728.0 | 2025-02-20 | |
| Enamine | EN300-83336-2.5g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 2.5g |
$1428.0 | 2025-02-20 | |
| Enamine | EN300-83336-5.0g |
2-chloro-4-[(2,2-dimethylpropyl)amino]benzamide |
1250116-60-9 | 95.0% | 5.0g |
$2110.0 | 2025-02-20 |
2-chloro-4-(2,2-dimethylpropyl)aminobenzamide Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide
Recent Advances in the Study of 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide (CAS: 1250116-60-9)
The compound 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide (CAS: 1250116-60-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of investigation has been the synthesis and structural modification of 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological evaluations.
In terms of pharmacological activity, recent studies have demonstrated that 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide exhibits potent inhibitory effects on specific molecular targets involved in disease pathways. For instance, it has been shown to modulate key enzymes and receptors associated with inflammatory and oncogenic processes. In vitro and in vivo studies have revealed its efficacy in reducing tumor growth and inflammation, suggesting its potential as a lead compound for the development of new therapeutics. These findings are particularly relevant given the growing need for novel treatments in areas such as oncology and immunology.
Another significant aspect of the research on 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide is its pharmacokinetic and safety profile. Preliminary toxicology studies have indicated that the compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. However, further investigations are required to fully understand its metabolic pathways and potential drug-drug interactions. These studies are essential for advancing the compound through the drug development pipeline and ensuring its suitability for human use.
In conclusion, the recent research on 2-chloro-4-(2,2-dimethylpropyl)aminobenzamide (CAS: 1250116-60-9) underscores its potential as a valuable candidate for drug development. The advancements in its synthesis, pharmacological evaluation, and safety assessment provide a strong basis for future studies. As the scientific community continues to explore its therapeutic applications, this compound may pave the way for innovative treatments in various disease areas. Researchers and industry professionals are encouraged to stay abreast of the latest developments in this promising field.
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